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Compound of Interest

Compound Name: 3,3-dimethylhexanoic Acid

CAS No.: 90808-83-6

Cat. No.: B1280460

Get Quote

Abstract
3,3-Dimethylhexanoic acid (CAS 90808-83-6 / 19136-94-8) is a branched-chain fatty acid

utilized as a pharmaceutical intermediate and a specialized fragrance ingredient.[1] Its

structural deviation from linear hexanoic acid—specifically the gem-dimethyl substitution at the

-position—imparts unique physicochemical properties, including altered volatility and steric
profiles.[1] This guide outlines the rigorous protocols for the safe handling, storage, and
operational use of this compound, addressing its corrosive nature and specific containment
requirements to maintain reagent integrity and personnel safety.[1]

Physicochemical Profile & Hazard Assessment
Understanding the molecular behavior of 3,3-dimethylhexanoic acid is the prerequisite for

safe handling.[1] Unlike linear fatty acids, the bulky 3,3-dimethyl group introduces steric

hindrance that influences both its chemical reactivity (e.g., slower esterification rates) and its

interaction with containment materials.[1]

Table 1: Critical Physicochemical Data[1]
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Property Value Operational Implication

Molecular Formula --

Molecular Weight 144.21 g/mol
Calculation basis for

stoichiometry.[1]

Physical State
Liquid (Colorless to Pale

Yellow)

Viscosity considerations for

pipetting.[1]

Boiling Point
~220–230 °C (est.[1] at 760

mmHg)

Low volatility at RT, but vapor

pressure increases rapidly

>50°C.

Acidity (pKa) ~4.8
Weak acid, but concentrated

liquid is corrosive.[1]

Odor
Characteristic

(Herbaceous/Fatty)

Potent odorant; requires

secondary containment.[1]

Solubility
Low in water; High in organic

solvents (EtOH, DCM)

Use organic solvents for line

flushing/cleaning.[1]

Hazard Identification (GHS Classification)
Skin Corrosion/Irritation: Category 1B/1C (Causes severe skin burns).[1]

Serious Eye Damage: Category 1 (Irreversible damage).[1][2]

Specific Risk: The lipophilic tail facilitates skin penetration, potentially accelerating acid

burns.[1]

Engineering Controls & Odor Management
The primary operational challenge with hexanoic acid derivatives is odor containment and

corrosivity. While 3,3-dimethylhexanoic acid is less volatile than lower molecular weight

acids, its odor threshold is low.[1]

Ventilation Requirements[3]
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Primary: All handling must occur within a certified chemical fume hood operating at a face

velocity of 0.5 m/s (100 fpm).

Scrubbing: For large-scale synthesis (>100 g), exhaust should ideally pass through a basic

scrubber (charcoal/amine treated) to neutralize acidic vapors before release.[1]

Material Compatibility[3][4]
Recommended: Borosilicate Glass (Type I), PTFE (Teflon), HDPE (High-Density

Polyethylene), PP (Polypropylene).[1]

Forbidden: LDPE (Low-Density Polyethylene - permeability risk), Polystyrene (stress

cracking), Aluminum (corrosion risk).[1]

Storage Protocol: The "Cold Chain" & Integrity
To maximize shelf-life and prevent "off-notes" in fragrance applications or side-reactions in

synthesis, strict storage conditions are required.[1]

Protocol 3.1: Long-Term Storage[1]
Container Selection: Use amber borosilicate glass vials with PTFE-lined caps. Amber glass

prevents potential photo-oxidation, though the molecule is relatively photostable.[1]

Headspace Management: Upon opening a fresh bottle, purge the headspace with dry

Nitrogen (

) or Argon for 10–15 seconds before resealing.[1] This prevents atmospheric moisture
absorption (hygroscopicity) and oxidative degradation.

Temperature:

Optimal: 2°C to 8°C (Refrigerated).

Acceptable: 15°C to 25°C (Cool, dark cabinet) for active use.[1]

Secondary Containment: Store the glass vessel inside a secondary plastic container (PP)

containing activated charcoal sachets to adsorb fugitive odors.
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Seal & Parafilm Storage (4°C)
Secondary Containment
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Figure 1: Incoming reagent workflow ensuring inert atmosphere handling to prevent oxidative

degradation.

Operational Workflow: Dispensing & Synthesis
Protocol 4.1: Safe Dispensing
Objective: Transfer liquid without dripping or vapor release.[1]

PPE: Don Nitrile gloves (minimum 0.11 mm thickness; breakthrough time >480 min for

medium chain acids) and safety goggles.

Tooling: Use positive displacement pipettes or glass syringes. Air-displacement pipettes may

drip due to the liquid's surface tension and vapor pressure.[1]

Technique:

Aspirate slowly to avoid cavitation.

Wipe the syringe/tip exterior with a Kimwipe dampened with Ethanol before removing from

the fume hood plane.

Discard the wipe immediately into a solid waste bin inside the hood.

Protocol 4.2: Synthetic Considerations (Steric
Hindrance)
Researchers must account for the gem-dimethyl effect at the C3 position.
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Nucleophilic Attack: If activating the carboxyl group (e.g., forming an acid chloride), the

reaction may be slower than with hexanoic acid due to the bulky group at C3 shielding the

carbonyl slightly.[1]

Recommendation: When converting to 3,3-dimethylhexanoyl chloride, use oxalyl chloride

with catalytic DMF, and allow for extended reaction times (1.5x standard protocols).

Emergency Response & Waste Disposal
Decision Logic for Spills
In the event of a spill, immediate neutralization is critical to prevent surface corrosion and vapor

generation.

Spill Detected

Assess Volume

< 10 mL
(In Hood)

> 10 mL
(Or Outside Hood)

Cover with NaHCO3
(Sodium Bicarbonate)

Evacuate Area
Call EHS

Wait for bubbling to cease
Wipe with water

Click to download full resolution via product page

Figure 2: Decision matrix for spill response, prioritizing neutralization with weak base.
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Protocol 5.1: Waste Disposal
Stream: Organic Waste (Acidic).[1]

Pre-treatment: Do not mix directly with strong oxidizers (e.g., Nitric Acid) in the waste stream.

[1]

Container: HDPE or Glass waste carboy.[1]

Labeling: Must be clearly labeled "Corrosive - Acidic - 3,3-Dimethylhexanoic Acid".[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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